Cas no 2050041-91-1 (4H,5H,6H-thieno2,3-cpyrrole-2-carboxylic acid hydrochloride)

• Product Name: 4H,5H,6H-thieno2,3-cpyrrole-2-carboxylic acid hydrochloride
• CAS No: 2050041-91-1
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• MDL: MFCD34183744
• CID: 5639420
• PubChem ID: 132229457
• Update Time: 2025-06-20

4H,5H,6H-thieno2,3-cpyrrole-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid hydrochloride
• SCHEMBL19712091
• 2050041-91-1
• EN300-28257310
• 4H-Thieno[2,3-c]pyrrole-2-carboxylic acid, 5,6-dihydro-, hydrochloride (1:1)
• 4H,5H,6H-thieno2,3-cpyrrole-2-carboxylic acid hydrochloride

• MDL： MFCD34183744
• Inchi： 1S/C7H7NO2S.ClH/c9-7(10)5-1-4-2-8-3-6(4)11-5;/h1,8H,2-3H2,(H,9,10);1H
• InChI Key： UCMBRFLUVIVVRP-UHFFFAOYSA-N
• SMILES： C(C1SC2CNCC=2C=1)(=O)O.Cl

Computed Properties

• Exact Mass: 204.9964274g/mol
• Monoisotopic Mass: 204.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6Ų

Additional information on 4H,5H,6H-thieno2,3-cpyrrole-2-carboxylic acid hydrochloride

4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid hydrochloride: A Comprehensive Overview

The compound 4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid hydrochloride is a unique entity in the realm of heterocyclic chemistry, characterized by its fused thienopyrrole ring system and a carboxylic acid functional group. This compound has garnered significant attention due to its potential applications in pharmaceuticals, biotechnology, and drug discovery. Its structure combines elements from both sulfur-containing heterocycles and nitrogen-containing aromatic systems, making it a subject of interest for researchers exploring novel bioactive molecules.

The thieno[2,3-c]pyrrole core is a bicyclic system comprising a five-membered thiophene ring fused to a six-membered pyrrole-like ring. This fusion introduces unique electronic and steric properties that can influence its biological activity. The presence of the carboxylic acid group further enhances its potential for bioavailability and target binding in various biological systems.

Recent studies have highlighted the importance of thienopyrrole derivatives in the development of anticancer agents, antimicrobial compounds, and agents targeting the central nervous system. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability, which are critical factors in drug formulation and delivery systems.

Research into 4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid hydrochloride has been driven by its potential to act as a template molecule for the design of next-generation drugs. Its structural features allow for extensive chemical modifications, enabling the creation of diverse analogs with tailored pharmacokinetic properties and selectivity profiles.

One of the most promising avenues of research involving this compound is its investigation as a potential anticancer agent. Preclinical studies have demonstrated that it exhibits significant cytotoxicity against various cancer cell lines, suggesting that it may act through mechanisms such as apoptosis induction or cell cycle modulation.

Moreover, this compound has shown antimicrobial activity, particularly against resistant strains of bacteria and fungi. This makes it a valuable candidate for the development of new antifungal agents and antibiotics in an era where antimicrobial resistance is a growing concern.

The hydrochloride salt form of this compound has been explored for its potential as a proton pump inhibitor, with studies indicating that it can effectively inhibit acid secretion in gastric cells. This property underscores its versatility in targeting different biological pathways and systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid hydrochloride and its derivatives. These methods often involve catalytic hydrogenation, microwave-assisted synthesis, or biocatalysis, allowing for the large-scale production of this compound with high purity.

In terms of pharmacokinetics, this compound demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its bioavailability is enhanced by its hydrophilic nature due to the carboxylic acid group, making it a suitable candidate for oral administration.

The biological activity of this compound is influenced by its ability to interact with various receptor systems, including G-protein coupled receptors (GPCRs) and nuclear hormone receptors. These interactions can lead to agonistic or antagonistic effects, depending on the specific receptor and cellular context.

Recent research has also explored the potential of this compound as a neuroprotective agent. Studies have shown that it can protect against oxidative stress and inflammation in neuronal cells, suggesting its utility in treating conditions such as Alzheimer's disease or Parkinson's disease.

Furthermore, this compound has been investigated for its role in immunomodulation. It has demonstrated the ability to modulate immune cell responses, making it a potential candidate for the development of immunotherapies and oncology treatments.

In summary, 4H,5H,6H-thieno[2,3-c]pyrrole-2-carboxylic acid hydrochloride is a multifaceted compound with a wide range of potential applications in the biomedical sciences. Its unique structural features, combined with its favorable pharmacokinetic properties and diverse biological activities, position it as a valuable tool for researchers in drug discovery, biotechnology, and pharmaceutical development.